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Introduction
11(S)-hydroxyeicosatetraenoic acid (11(S)-HETE) is a bioactive lipid mediator derived from the

metabolism of arachidonic acid. Its formation occurs through enzymatic pathways involving

cyclooxygenase (COX) and cytochrome P450 (CYP450) enzymes, as well as non-enzymatic

lipid peroxidation.[1][2] As a signaling molecule, 11(S)-HETE is implicated in various

physiological and pathological processes. Notably, studies have shown its ability to induce

cellular hypertrophy, linking it to cardiovascular conditions.[1] This Enzyme-Linked

Immunosorbent Assay (ELISA) kit provides a sensitive and specific method for the quantitative

determination of 11(S)-HETE in human serum samples, enabling researchers to investigate its

role in health and disease.

Principle of the Assay
This kit utilizes a competitive ELISA format, which is ideal for quantifying small molecules like

11(S)-HETE.[3][4][5] The assay is based on the competition between 11(S)-HETE present in

the sample and a fixed amount of 11(S)-HETE conjugated to an enzyme—acetylcholinesterase

(AChE) or horseradish peroxidase (HRP)—known as the tracer, for a limited number of binding

sites on a specific polyclonal antibody.
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The antibody is pre-coated onto the wells of a 96-well microplate. When the sample and tracer

are added to the well, they compete to bind to the immobilized antibody. After an incubation

period, the unbound components are washed away. A substrate is then added, which reacts

with the enzyme on the bound tracer to produce a colored product. The intensity of the color is

measured using a microplate reader. The concentration of 11(S)-HETE in the sample is

inversely proportional to the signal intensity; high concentrations of 11(S)-HETE in the sample

lead to less tracer binding and a weaker signal.[4][5][6]

Kit Performance Characteristics
The following data are representative of the performance of a typical 11(S)-HETE competitive

ELISA kit. Users should refer to the kit-specific datasheet for exact values.

Parameter Typical Value

Assay Type Competitive ELISA

Sample Type Serum, Plasma

Assay Range ~1.0 - 250 pg/mL

Sensitivity (80% B/B₀) ~2.5 pg/mL

Midpoint (50% B/B₀) ~15 - 35 pg/mL

Cross-Reactivity
11(R)-HETE: <10%12(S)-HETE: <1%15(S)-

HETE: <1%Arachidonic Acid: <0.1%

Table 1: Representative performance data for an 11(S)-HETE ELISA Kit. Data is compiled for

illustrative purposes based on similar lipid mediator assay kits.

11(S)-HETE Synthesis and Signaling Pathway
11(S)-HETE is synthesized from arachidonic acid and can influence cellular processes such as

hypertrophy. The diagram below illustrates its primary synthesis pathways.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cytoscientific.com/understanding-competitive-elisa-a-comprehensive-guide/
https://www.echelon-inc.com/what-is-a-competitive-elisa/
https://www.antibody-creativebiolabs.com/competition-inhibition-elisa.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Downstream Effect

Arachidonic Acid

COX Enzymes

 Enzymatic

CYP450 Enzymes

 Enzymatic

Reactive Oxygen
Species (ROS)

(Non-Enzymatic)

 Peroxidation

11(S)-HETE

Target Receptors
(e.g., GPR31, BLT2)

Intracellular
Signaling Cascades

(e.g., MAPK, PKC, PI3K)

Cellular Hypertrophy

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Execution

Data Analysis

Prepare Reagents
(Wash Buffer, Standards)

Add Standards & Samples
to Plate

Prepare Serum Samples
(Thaw, Centrifuge, Dilute)

Add Tracer & Antibody

Incubate Plate
(e.g., 18h at 4°C)

Wash Plate (5x)

Add Substrate

Incubate (Dark, RT)

Add Stop Solution

Read Absorbance
at 450 nm

Calculate %B/B₀

Plot Standard Curve

Determine Sample
Concentrations

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570269/docs?utm_src=pdf-body-img#application-note-protocol-11-s-hete-elisa-kit-for-serum-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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